Cas no 31643-49-9 (4-Nitrophthalonitrile)

4-nitro-1,2-benzenedicarbonitrile, also known as p-nitrophthalonitrile, is a bright yellow to grayish brown crystal powder used as pigment \ pharmaceutical intermediate

4-Nitrophthalonitrile structure

Product Name:4-Nitrophthalonitrile

CAS No:31643-49-9

Molecular Formula:C₈H₃N₃O₂

Molecular Weight:173.12832

MDL:MFCD00040301

CID:53780

PubChem ID:24859873

4-Nitrophthalonitrile Properties

Names and Identifiers

- 4-Nitro-1,2-benzenedicarbonitrile
- 4-nitro-2-benzenedicarbonitrile
- 4-nitro-phthalonitril
- 4-NITRO-1,2-DICYANOBENZENE
- 4-NITRO-O-BENZENEDINITRILE
- 4-NITROBENZENE-1,2-DINITRILE
- 4-NITROPHTHALIC ACID DINITRILE
- 4-NITROPHTHALONITRILE
- 1,2-DICYANO-4-NITROBENZENE
- 4-nitrobenzene-1,2-dicarbonitrile
- 5-Nitrobenzene-1,2-dicarbonitrile
- 1,2-Benzenedicarbonitrile,4-nitro
- 3,4-Dicyanonitrobenzene
- 4-nitrophthalodinitrile
- 4-nitro-phthalonitrile
- 5-Nitro-1,2-benzenedicarbonitrile
- Phthalonitrile,4-nitro
- p-nitrophthalonitrile
- 4-Nitrophthalonitrile,98%
- DB-006887
- SCHEMBL73860
- STK258720
- NSC123374
- SY029796
- F9995-0344
- 1,2-dicyano-4nitrobenzene
- EN300-129045
- AKOS000813811
- HY-W018645
- CS-W019431
- BCP17427
- W-106887
- Benzene-1,2-dicarbonitrile, 4-nitro-
- PS-6043
- NSC-123374
- NS00006434
- MFCD00040301
- NCGC00332018-01
- AB01325699-02
- EC 250-748-9
- 31643-49-9
- Cambridge id 5127823
- NSC 123374
- 4-Nitrophthalonitrile, 99%
- Febuxostat Impurity 11
- N0524
- EINECS 250-748-9
- DTXSID4067642
- InChI=1/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3
- 1,2-Benzenedicarbonitrile, 4-nitro-
- AC-7855
- Phthalonitrile, 4-nitro-
- +Expand
- MDL： MFCD00040301
- InChIKey： NTZMSBAAHBICLE-UHFFFAOYSA-N
- Inchi： 1S/C8H3N3O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3H
- SMILES： C1=C(C#N)C(=CC(=C1)[N+](=O)[O-])C#N
- BRN： 1877554

Computed Properties

Exact Mass: 173.02300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 173.023
Heavy Atom Count: 13
Complexity: 302
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 93.4A^2

Experimental Properties

LogP: 1.86136
PSA: 93.40000
Refractive Index: 1.6500 (estimate)
Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
Boiling Point: 389.9℃ at 760 mmHg
Melting Point: 142.0 to 145.0 deg-C
Flash Point: 189.6 °C
Color/Form: Bright yellow to grayish brown crystalline powder
Solubility: Not determined
Density: 1.4553 (rough estimate)

4-Nitrophthalonitrile Security Information

Symbol: GHS07
RTECS：TI8576000
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： R22
Signal Word：Warning
TSCA：Yes

4-Nitrophthalonitrile Customs Data

Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Nitrophthalonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB135115-25 g	4-Nitrophthalonitrile, 98%; .	31643-49-9	98%	25g	€79.50	2023-05-10
Alichem	A019150186-500g	4-Nitrophthalonitrile	31643-49-9	98%	500g	$332.80	2023-09-02
Ambeed	A117358-10g	4-Nitrophthalonitrile	31643-49-9	98%	10g	$8.0	2024-07-19
Apollo Scientific	OR8247-5g	4-Nitrophthalonitrile	31643-49-9		5g	￡10.00	2023-04-17
Crysdot LLC	CD12084398-500g	4-Nitrophthalonitrile	31643-49-9	98%	500g	$317	2024-07-18
Enamine	EN300-129045-0.05g	4-nitrobenzene-1,2-dicarbonitrile	31643-49-9	95%	0.05g	$19.0	2023-04-30
eNovation Chemicals LLC	D694444-100g	4-Nitrophthalonitrile	31643-49-9	98%	100g	$110	2021-09-24
Fluorochem	077877-1g	4-Nitro-1,2-benzenedicarbonitrile	31643-49-9	95%	1g	￡10.00	2022-03-01
Life Chemicals	F9995-0344-0.25g	4-nitrobenzene-1,2-dicarbonitrile	31643-49-9	95%	0.25g	$18.0	2023-09-05
MedChemExpress	HY-W018645-50g	4-Nitrophthalonitrile	31643-49-9		50g	￥100	2023-08-31